Cas no 2094256-60-5 (N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide)

• Product Name: N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide
• CAS No: 2094256-60-5
• MF: C₁₂H₁₆F₃N₃O
• MW: 275.270153045654
• CID: 5408306
• Update Time: 2025-07-15

N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide

• Inchi： 1S/C12H16F3N3O/c1-5-10(19)16-7(2)11-8(3)17-18(9(11)4)6-12(13,14)15/h5,7H,1,6H2,2-4H3,(H,16,19)
• InChI Key： GOJIRHDODMJPLK-UHFFFAOYSA-N
• SMILES： C(NC(C1=C(C)N(CC(F)(F)F)N=C1C)C)(=O)C=C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.5±42.0 °C(Predicted)
• pka: 13.94±0.46(Predicted)

Additional information on N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide

N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide: A Comprehensive Overview

The compound CAS No. 2094256-60-5, also known as N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing bioavailability and stability in drug delivery systems.

The molecular structure of N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide is characterized by a pyrazole ring substituted with methyl groups at positions 3 and 5, a trifluoroethyl group at position 1, and an ethyl group linked to an acrylamide moiety. This configuration imparts the compound with unique electronic and steric properties, making it a promising candidate for various chemical reactions and biological assays.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored novel synthetic pathways to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving the formation of the pyrazole ring followed by acylation with an acryloyl chloride derivative. This approach not only enhances the efficiency of the synthesis but also opens avenues for further functionalization.

The application of CAS No. 2094256-60-5 in drug discovery has been a focal point of recent investigations. Researchers have evaluated its potential as a lead compound for treating chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies indicate that this compound exhibits selective binding to specific receptors, suggesting its role as a potential therapeutic agent.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Field trials have demonstrated its efficacy as a plant growth regulator and stress mitigator under adverse environmental conditions. Its ability to enhance crop resilience without adverse environmental impact aligns with sustainable agricultural practices.

From a materials science perspective, the compound's unique electronic properties make it a candidate for advanced polymer composites and optoelectronic devices. Recent breakthroughs in nanotechnology have leveraged its structure to develop high-performance materials for energy storage applications.

In conclusion, N-[1-[3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide (CAS No. 2094256-60-5) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its significance in contemporary scientific advancements.